Cas no 2137857-71-5 (1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane
• CAS No: 2137857-71-5
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 5936985
• PubChem ID: 165745963
• Update Time: 2025-10-28

1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane
• 2137857-71-5
• EN300-715342
• 1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane

• Inchi： 1S/C13H19ClN2O/c1-10-5-7-16(8-6-15-10)11-3-4-12(14)13(9-11)17-2/h3-4,9-10,15H,5-8H2,1-2H3
• InChI Key： STAQVXOPMQRQBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)N1CCNC(C)CC1

Computed Properties

• Exact Mass: 254.1185909g/mol
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane

1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane: A Comprehensive Overview

The compound 1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane, identified by the CAS registry number 2137857-71-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a chloro group at the para position and a methoxy group at the meta position on the phenyl ring introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of diazepanes in drug design, particularly due to their ability to act as rigid scaffolds for bioactive molecules. The 1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane structure has been explored for its potential as a precursor in the synthesis of bioactive compounds. Researchers have demonstrated that the substitution pattern on the phenyl ring significantly influences the compound's pharmacokinetic properties, making it a valuable tool in medicinal chemistry.

The synthesis of 2137857-71-5 involves a multi-step process that typically begins with the preparation of the diazepane ring. This is often achieved through cyclization reactions involving amino alcohols or related intermediates. The substitution at positions 4 and 3 of the phenyl ring is critical for achieving the desired regioselectivity and stability of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry.

In terms of pharmacological applications, 1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane has shown promise as a lead compound for developing agents targeting various therapeutic areas. Preclinical studies suggest that its unique structure may confer it with anti-inflammatory or neuroprotective properties. Additionally, its ability to act as a rigid framework for further functionalization makes it an attractive candidate for drug discovery programs focused on complex biological targets.

The structural versatility of this compound also extends to its potential use in materials science. Researchers have explored its role as a building block for advanced materials, such as stimuli-responsive polymers or self-healing materials. The combination of aromaticity from the phenyl ring and the rigidity provided by the diazepane ring creates a unique balance of properties that could be exploited in developing novel materials with tailored functionalities.

In conclusion, 2137857-71-5, or 1-(4-Chloro-3-methoxyphenyl)-5-methyl-1,4-diazepane, represents a versatile molecule with broad applications across multiple disciplines. Its synthesis continues to be optimized through innovative chemical methodologies, while its pharmacological and materials science potential remains an active area of research. As new findings emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.